1-(3-chlorophenyl)-5-oxo-N-(1-phenylethyl)-3-pyrrolidinecarboxamide

• Molecular Formula: C19H19ClN2O2
• Molecular Weight: 342.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-5-oxo-N-(1-phenylethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H19ClN2O2/c1-13(14-6-3-2-4-7-14)21-19(24)15-10-18(23)22(12-15)17-9-5-8-16(20)11-17/h2-9,11,13,15H,10,12H2,1H3,(H,21,24)
• InChI Key: KKXUYIYKMIYDET-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)Cl

Description

1-(3-chlorophenyl)-5-oxo-N-(1-phenylethyl)-3-pyrrolidinecarboxamide is a chemical compound with potential therapeutic applications. It is commonly known as CPP-115 and belongs to the class of compounds known as GABA aminotransferase inhibitors.

Mechanism of Action

CPP-115 works by inhibiting the enzyme GABA aminotransferase (GABA-AT), which is responsible for the breakdown of the neurotransmitter GABA. By inhibiting GABA-AT, CPP-115 increases the levels of GABA in the brain, leading to increased inhibition of neural activity.
Biochemical and Physiological Effects:
CPP-115 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to increased inhibition of neural activity. This can lead to a reduction in seizures and anxiety. CPP-115 has also been shown to have anti-addictive effects, possibly by reducing the reinforcing effects of drugs of abuse.

Advantages and Limitations for Lab Experiments

CPP-115 has a number of advantages for lab experiments. It is relatively easy to synthesize and is stable under a wide range of conditions. However, CPP-115 can be expensive to produce in large quantities, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on CPP-115. One area of research is the development of more potent and selective GABA-AT inhibitors. Another area of research is the investigation of CPP-115's potential use in treating other neurological disorders such as Parkinson's disease and schizophrenia. Finally, there is a need for more research on the long-term effects of CPP-115 use, including potential side effects and interactions with other drugs.

Synthesis Methods

CPP-115 can be synthesized using a two-step process. The first step involves the reaction of 3-chlorobenzoyl chloride with 1-phenylethylamine to form 1-(3-chlorophenyl)-N-(1-phenylethyl)acetamide. The second step involves the reaction of this intermediate with pyrrolidine-2,5-dione to form CPP-115.

Scientific Research Applications

CPP-115 has been extensively studied for its potential therapeutic applications. It has been shown to be effective in treating various neurological disorders such as epilepsy, anxiety, and addiction. CPP-115 has also been studied for its potential use in treating certain cancers.